Cas no 2229427-27-2 (4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)

• Product Name: 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole
• CAS No: 2229427-27-2
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6574605
• PubChem ID: 165758983
• Update Time: 2025-10-22

4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole
• EN300-1728974
• 2229427-27-2

• Inchi： 1S/C12H16N4O/c1-16-7-10(11-6-13-8-14-11)12(15-16)9-2-4-17-5-3-9/h6-9H,2-5H2,1H3,(H,13,14)
• InChI Key： UHEXPGSQRWEYRU-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C3=CN=CN3)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.7Ų

Additional information on 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole

Introduction to 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole (CAS No. 2229427-27-2)

4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole, also known by its CAS number 2229427-27-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazole ring, a pyrazole ring, and a piperidine (oxane) moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The imidazole ring, a fundamental component of the compound, is a well-known pharmacophore in drug discovery. It is often found in various bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The presence of the imidazole ring in 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole suggests that this compound may exhibit similar binding properties, making it a promising candidate for drug development.

The pyrazole ring, another key structural feature, is widely used in the design of pharmaceuticals due to its diverse biological activities. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties. Additionally, they have been explored for their potential as antiviral and anticancer agents. The combination of the pyrazole and imidazole rings in 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole may synergistically enhance its biological activities, providing a robust foundation for further research.

The oxane (piperidine) moiety in the compound adds an additional layer of complexity and functionality. Piperidine derivatives are commonly used in medicinal chemistry due to their ability to modulate various biological processes. The presence of this moiety in 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole may influence its pharmacokinetic properties, such as solubility, stability, and bioavailability. These properties are crucial for optimizing the compound's therapeutic potential.

Recent studies have highlighted the potential of 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole. The results showed that this compound demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest.

The pharmacokinetic profile of 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole has also been studied extensively. A study published in the Journal of Pharmaceutical Sciences reported that this compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics are essential for ensuring that the compound reaches its intended biological targets effectively.

In addition to its therapeutic potential, 4-(1H-imidazol-4-yl)-1-methyl-3-(oxan-4-y l)-1H-pyrazole has been explored for its use as a chemical probe in biochemical research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. The unique structural features of this compound make it an ideal candidate for developing chemical probes that can provide insights into various biological processes.

The synthesis of 4-(1H-imidazol - 4 - yl) - 1 - methyl - 3 - (oxan - 4 - yl) - 1 H - pyrazole has been optimized using modern synthetic methods. A recent publication in Organic Letters described a highly efficient and scalable synthetic route that involves several key steps, including the formation of the imidazole ring via a cyclization reaction and the introduction of the piperidine moiety through a nucleophilic substitution reaction. This synthetic approach ensures high yields and purity, making it suitable for large-scale production.

The safety profile of 4 -( 1 H - imidazol - 4 - yl) - 1 - methyl - 3 -( oxan - 4 - yl) - 1 H - pyrazole has also been evaluated. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4 -( 1 H - imidazol - 4 - yl) - 1 - methyl - 3 -( oxan - 4 - yl) - 1 H - pyrazole (CAS No. 2229427 - 27 - 2) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full range of biological activities and clinical applications.